3-Chloro-5,6-dimethoxyanthranilic acid

• Molecular Formula: C9H10ClNO4
• Molecular Weight: 231.63 g/mol
• IUPAC Name: 2-amino-3-chloro-5,6-dimethoxybenzoic acid
• InChI: InChI=1S/C9H10ClNO4/c1-14-5-3-4(10)7(11)6(9(12)13)8(5)15-2/h3H,11H2,1-2H3,(H,12,13)
• InChI Key: SJJAMGRILBSQFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1OC)C(=O)O)N)Cl

Description

3-Chloro-5,6-dimethoxyanthranilic acid is a useful research compound. Its molecular formula is C9H10ClNO4 and its molecular weight is 231.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-5,6-dimethoxyanthranilic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-5,6-dimethoxyanthranilic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2,4 g (97.3 mmol) of 2-carbomethoxy-6-chloro-N,N-diacetyl-3,4-dimethoxyaniline and 20 mL of 2N sodium hydroxide was refluxed 3.5 hours. The solution was treated with Darco and neutralized with 5 mL of glacial acetic acid. Upon cooling, the product crystallized and was collected by filtration to yield 0.6 g (36%) of a fluffy yellow solid, mp 140°-142° C. NMR (CDCl3) δ 3.82 (s, 3H, OCH3), 4.03 (s, 3H, OCH3). 7.15 (s, 1H, ArH).